Cas no 365996-58-3 (4-(1,3-thiazol-4-yl)methylmorpholine)

• Product Name: 4-(1,3-thiazol-4-yl)methylmorpholine
• CAS No: 365996-58-3
• MF: C₈H₁₂N₂OS
• MW: 184.258680343628
• CID: 1476264
• PubChem ID: 17842510
• Update Time: 2025-09-23

4-(1,3-thiazol-4-yl)methylmorpholine Chemical and Physical Properties

Names and Identifiers

• Morpholine, 4-(4-thiazolylmethyl)-
• 4-(1,3-thiazol-4-yl)methylmorpholine
• F1905-0127
• 4-[(1,3-thiazol-4-yl)methyl]morpholine
• 4-(1,3-thiazol-4-ylmethyl)morpholine
• SCHEMBL743040
• AKOS026679431
• 365996-58-3
• HYIGBJGIVMBABT-UHFFFAOYSA-N
• 4-(Morpholinomethyl)thiazole
• 4-(thiazol-4-ylmethyl)morpholine

• Inchi： 1S/C8H12N2OS/c1-3-11-4-2-10(1)5-8-6-12-7-9-8/h6-7H,1-5H2
• InChI Key： HYIGBJGIVMBABT-UHFFFAOYSA-N
• SMILES： S1C=NC(=C1)CN1CCOCC1

Computed Properties

• Exact Mass: 184.06716
• Monoisotopic Mass: 184.06703418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 139
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 53.6Ų

Experimental Properties

• PSA: 25.36

Additional information on 4-(1,3-thiazol-4-yl)methylmorpholine

Comprehensive Overview of 4-(1,3-thiazol-4-yl)methylmorpholine (CAS No. 365996-58-3): Properties, Applications, and Industry Insights

4-(1,3-thiazol-4-yl)methylmorpholine (CAS No. 365996-58-3) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This molecule combines a morpholine ring with a thiazole moiety, creating a unique scaffold with potential bioactivity. The presence of both nitrogen and sulfur atoms in its structure contributes to its versatility in drug discovery and material science applications.

Recent studies highlight the growing interest in thiazole-containing compounds due to their broad-spectrum biological activities. Researchers are particularly focused on their role as kinase inhibitors, antimicrobial agents, and anti-inflammatory compounds. The 4-(1,3-thiazol-4-yl)methylmorpholine derivative stands out for its balanced lipophilicity and hydrogen-bonding capacity, making it an attractive candidate for medicinal chemistry optimization.

From a synthetic chemistry perspective, CAS 365996-58-3 represents an interesting case study in heterocyclic coupling reactions. The compound's stability under various pH conditions and its solubility profile in organic solvents make it a valuable intermediate in multi-step syntheses. Pharmaceutical companies are increasingly exploring its potential as a building block for small molecule therapeutics, particularly in oncology and CNS drug development pipelines.

The agrochemical industry has also shown interest in thiazole-morpholine hybrids like 4-(1,3-thiazol-4-yl)methylmorpholine. These compounds demonstrate promising activity as plant growth regulators and environmentally benign pesticides. With the global push toward green chemistry solutions, such molecules offer advantages in biodegradability and target specificity compared to traditional agrochemicals.

Analytical characterization of 365996-58-3 reveals interesting physicochemical properties. The compound typically appears as a white to off-white crystalline powder with good thermal stability below 150°C. Advanced spectroscopic techniques including NMR and LC-MS have been employed to confirm its structural integrity and purity, which is crucial for research applications requiring precise molecular specifications.

In material science applications, the morpholine-thiazole combination in this compound has shown potential in polymer modification and coordination chemistry. The nitrogen and sulfur atoms can act as ligands for metal complexes, opening possibilities in catalysis and electronic materials. Researchers are investigating its use in creating functionalized surfaces for sensor technologies.

The commercial availability of 4-(1,3-thiazol-4-yl)methylmorpholine has expanded in recent years to meet growing research demand. Suppliers typically offer it in various purity grades (98-99.5%) with comprehensive analytical documentation. Proper storage recommendations include protection from moisture at controlled room temperature to maintain long-term stability.

Safety assessments indicate that CAS 365996-58-3 requires standard laboratory handling precautions. While not classified as highly hazardous, appropriate personal protective equipment including gloves and eye protection is recommended when working with this compound. Material safety data sheets provide detailed guidance on spill management and disposal procedures.

Future research directions for thiazole-containing morpholine derivatives may explore their potential in emerging therapeutic areas such as neurodegenerative diseases and metabolic disorders. The compound's ability to cross biological membranes makes it particularly interesting for blood-brain barrier penetration studies. Additionally, its electronic properties warrant investigation in organic semiconductor applications.

From a market perspective, the demand for specialized heterocycles like 4-(1,3-thiazol-4-yl)methylmorpholine continues to grow. Pharmaceutical companies are investing heavily in structure-activity relationship studies involving such scaffolds, driving innovation in synthetic methodology development and process optimization for large-scale production.

Academic institutions and research organizations frequently inquire about the synthetic routes to access 365996-58-3. Published literature describes several approaches, with the most common involving the coupling of pre-formed thiazole derivatives with functionalized morpholine precursors. Recent advances in catalytic cross-coupling techniques have improved yields and reduced byproduct formation.

The patent landscape surrounding thiazole-morpholine compounds shows increasing activity, particularly in the areas of kinase inhibition and antimicrobial formulations. While 4-(1,3-thiazol-4-yl)methylmorpholine itself may not be patented, numerous derivatives and specific applications appear in recent intellectual property filings, indicating strong commercial interest.

Environmental fate studies of similar compounds suggest that 365996-58-3 would likely undergo biodegradation under appropriate conditions. However, researchers emphasize the importance of proper waste management for all laboratory chemicals. The compound's ecotoxicological profile appears favorable compared to many persistent organic pollutants.

Quality control protocols for 4-(1,3-thiazol-4-yl)methylmorpholine typically include HPLC purity analysis, residual solvent testing, and confirmation of structural identity through spectroscopic methods. Batch-to-batch consistency is particularly important for pharmaceutical applications where compound purity directly impacts biological assay results.

In conclusion, 4-(1,3-thiazol-4-yl)methylmorpholine (CAS No. 365996-58-3) represents an important structural motif in modern chemical research. Its unique combination of heterocyclic systems offers diverse opportunities in drug discovery, materials science, and specialty chemical applications. As synthetic methodologies advance and biological understanding deepens, this compound class will likely play an increasingly significant role in scientific innovation.